N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide

• IUPAC Name: N-(oxan-4-yl)-N-(thiophen-2-ylmethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C21H21NO2S/c23-21(20-9-3-6-16-5-1-2-8-19(16)20)22(15-18-7-4-14-25-18)17-10-12-24-13-11-17/h1-9,14,17H,10-13,15H2
• InChI Key: LIJZLKAGFLRFGE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC2=CC=CS2)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H21NO2S
• Molecular Weight: 351.5 g/mol

Description

N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide, also known as OTN, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. OTN is a naphthalene-based compound that has a thiophene and an oxane ring attached to it. In

Mechanism of Action

The mechanism of action of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide is not well understood. However, it is believed that the thiophene and oxane rings in N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide play a role in its ability to selectively bind to metal ions and nitroaromatic compounds. The naphthalene ring in N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide is believed to be responsible for its fluorescence properties.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide. However, it has been shown to be non-toxic to cells and can be used in cell imaging studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide is its ability to selectively bind to metal ions and nitroaromatic compounds. This makes it a valuable tool for the detection and quantification of these compounds in biological and environmental samples. N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide is also non-toxic to cells, making it suitable for use in cell imaging studies.
One of the limitations of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide is its limited solubility in water. This can make it difficult to work with in aqueous environments. Additionally, the mechanism of action of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide. One area of interest is the development of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide-based sensors for the detection of metal ions and nitroaromatic compounds in real-time. Another area of interest is the study of the mechanism of action of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide to better understand its selectivity towards metal ions and nitroaromatic compounds. Additionally, the development of more soluble forms of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide could expand its potential applications in aqueous environments.

Synthesis Methods

The synthesis of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide involves the reaction of 2-(thiophen-2-ylmethyl)aniline with oxalyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-methyloxan-2-one in the presence of a base to form the final product, N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide. The synthesis of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide is a straightforward process that can be carried out in a laboratory setting.

Scientific Research Applications

N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide has been found to have potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide has been shown to selectively bind to certain metal ions such as copper, iron, and zinc, and emit fluorescence upon binding. This property of N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide makes it a valuable tool for the detection and quantification of metal ions in biological and environmental samples.
N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide has also been studied for its potential use as a molecular sensor for the detection of nitroaromatic compounds. N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]naphthalene-1-carboxamide has been shown to selectively bind to nitroaromatic compounds and emit fluorescence upon binding. This makes it a valuable tool for the detection and quantification of nitroaromatic compounds in environmental samples.